Cas no 1353957-16-0 (Cyclopropyl-pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester)

• Product Name: Cyclopropyl-pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester
• CAS No: 1353957-16-0
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 2158051
• Update Time: 2025-10-28

Cyclopropyl-pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester
• tert-Butyl cyclopropyl(pyrrolidin-3-ylmethyl)carbamate
• AM92794
• Cyclopropylpyrrolidin-3-ylmethylcarbamic acid tert-butyl ester

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15(11-4-5-11)9-10-6-7-14-8-10/h10-11,14H,4-9H2,1-3H3
• InChI Key： PQGSIZQTHUKZTK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC1CNCC1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 282
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on Cyclopropyl-pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester

Cyclopropyl-pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester: A Comprehensive Overview

The compound with CAS No 1353957-16-0, commonly referred to as Cyclopropyl-pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. In this article, we will delve into its chemical structure, synthesis, properties, and recent advancements in its utilization.

Cyclopropyl-pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester is a complex molecule characterized by a cyclopropane ring fused with a pyrrolidine moiety. The cyclopropane ring introduces strain and reactivity, making it an interesting component for various chemical transformations. The pyrrolidine ring, on the other hand, contributes to the molecule's stability and bioavailability. The carbamic acid tert-butyl ester group further enhances the molecule's versatility, enabling it to participate in a wide range of reactions.

Recent studies have highlighted the importance of Cyclopropyl-pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive compounds with potential therapeutic applications. For instance, a 2022 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory and analgesic properties.

The synthesis of Cyclopropyl-pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopropane ring through Simmons-Smith cyclopropanation and the subsequent functionalization of the pyrrolidine ring. The introduction of the carbamic acid tert-butyl ester group is typically achieved through nucleophilic substitution or coupling reactions.

One of the most intriguing aspects of this compound is its reactivity under various reaction conditions. For example, studies have shown that Cyclopropyl-pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester can undergo ring-opening reactions under acidic or basic conditions, leading to the formation of diverse products. These reactions are not only valuable for synthesizing complex molecules but also for understanding fundamental organic reaction mechanisms.

In terms of applications, Cyclopropyl-pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester has found utility in peptide synthesis and as an intermediate in the preparation of bioactive agents. Its ability to act as both a nucleophile and an electrophile makes it a versatile reagent in organic synthesis.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Cyclopropyl-pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester. Quantum mechanical calculations have revealed that the cyclopropane ring exhibits unique electronic properties that influence its reactivity and stability.

In conclusion, Cyclopropyl-pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester (CAS No 1353957-16-0) is a fascinating compound with significant potential in organic synthesis and drug discovery. Its unique structure, reactivity, and versatility make it an invaluable tool for chemists and pharmacologists alike.